Echitovenidine
Echitovenidine
Brand Name:
Vulcanchem
CAS No.:
7222-35-7
VCID:
VC21228792
InChI:
InChI=1S/C26H32N2O4/c1-16(2)14-21(29)32-17(3)25-10-7-12-28-13-11-26(24(25)28)19-8-5-6-9-20(19)27-22(26)18(15-25)23(30)31-4/h5-6,8-9,14,17,24,27H,7,10-13,15H2,1-4H3/t17?,24-,25-,26-/m0/s1
SMILES:
CC(C12CCCN3C1C4(CC3)C5=CC=CC=C5NC4=C(C2)C(=O)OC)OC(=O)C=C(C)C
Molecular Formula:
C26H32N2O4
Molecular Weight:
436.5 g/mol
Echitovenidine
CAS No.: 7222-35-7
Cat. No.: VC21228792
Molecular Formula: C26H32N2O4
Molecular Weight: 436.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 7222-35-7 |
|---|---|
| Molecular Formula | C26H32N2O4 |
| Molecular Weight | 436.5 g/mol |
| IUPAC Name | methyl (1R,12R,19R)-12-[1-(3-methylbut-2-enoyloxy)ethyl]-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,9-tetraene-10-carboxylate |
| Standard InChI | InChI=1S/C26H32N2O4/c1-16(2)14-21(29)32-17(3)25-10-7-12-28-13-11-26(24(25)28)19-8-5-6-9-20(19)27-22(26)18(15-25)23(30)31-4/h5-6,8-9,14,17,24,27H,7,10-13,15H2,1-4H3/t17?,24-,25-,26-/m0/s1 |
| Standard InChI Key | JJCJKGZUGDPHMN-RURBMAKNSA-N |
| Isomeric SMILES | CC([C@@]12CCCN3[C@@H]1[C@@]4(CC3)C5=CC=CC=C5NC4=C(C2)C(=O)OC)OC(=O)C=C(C)C |
| SMILES | CC(C12CCCN3C1C4(CC3)C5=CC=CC=C5NC4=C(C2)C(=O)OC)OC(=O)C=C(C)C |
| Canonical SMILES | CC(C12CCCN3C1C4(CC3)C5=CC=CC=C5NC4=C(C2)C(=O)OC)OC(=O)C=C(C)C |
| Appearance | Powder |
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